2-chloro-5-(1H-1,2,4-triazol-1-yl)pyrazine

• Molecular Formula: C6H4ClN5
• Molecular Weight: 181.58 g/mol
• IUPAC Name: 2-chloro-5-(1,2,4-triazol-1-yl)pyrazine
• InChI: InChI=1S/C6H4ClN5/c7-5-1-10-6(2-9-5)12-4-8-3-11-12/h1-4H
• InChI Key: CTVUIWBGHKLMDA-UHFFFAOYSA-N
• Canonical SMILES: C1=C(N=CC(=N1)Cl)N2C=NC=N2

Description

2-chloro-5-(1H-1,2,4-triazol-1-yl)pyrazine is a useful research compound. Its molecular formula is C6H4ClN5 and its molecular weight is 181.58 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2,5-Dichloropyrazine (298 mg, 2.0 mmol) and 1,2,4-triazole (145 mg, 2.1 mmol) were added in DMF (10 mL), then cesium carbonate was added and the reaction was at room temperature over night. Water (20mL) was added, extracted with ethyl acetate (30 mL), second wash with brine (20 mL). The organic phase was dried by magnesium sulfate, filtered, concentrated and purified by column chromatography through a 25 gram Biotage SNAP KP-Sil™ silica gel cartridge eluting with 22% ethyl acetate/hexanes to give the title compound as a white solid.